Cas no 2229660-28-8 (1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde)

• Product Name: 1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde
• CAS No: 2229660-28-8
• MF: C₁₂H₁₁FO
• MW: 190.213546991348
• CID: 6056815
• PubChem ID: 165627681
• Update Time: 2025-07-02

1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde
• 1-[2-(4-fluorophenyl)ethenyl]cyclopropane-1-carbaldehyde
• 2229660-28-8
• EN300-1788814

• Inchi： 1S/C12H11FO/c13-11-3-1-10(2-4-11)5-6-12(9-14)7-8-12/h1-6,9H,7-8H2/b6-5+
• InChI Key： PZNNCXOJKDJZBN-AATRIKPKSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/C1(C=O)CC1

Computed Properties

• Exact Mass: 190.079393132g/mol
• Monoisotopic Mass: 190.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde

Research Brief on 1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde (CAS: 2229660-28-8): Recent Advances and Applications

The compound 1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde (CAS: 2229660-28-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's distinct cyclopropane and fluorophenyl moieties make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the efficient synthetic routes for 1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde, with a particular emphasis on palladium-catalyzed cross-coupling reactions and cyclopropanation strategies. These methods have enabled high-yield production of the compound, facilitating further exploration of its biological properties. Notably, the presence of the fluorophenyl group has been shown to enhance the compound's metabolic stability and binding affinity to target proteins, making it a valuable candidate for drug discovery programs.

In vitro and in vivo studies have demonstrated that 1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Specifically, the compound has shown promise as a modulator of the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. These findings suggest that the compound could serve as a lead structure for the development of anti-inflammatory and anti-cancer agents.

Further investigations into the pharmacokinetic properties of 1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde have revealed favorable absorption and distribution profiles, with minimal off-target effects. Computational modeling studies have also provided insights into the compound's binding interactions with target proteins, offering a rational basis for structural optimization. Researchers are currently exploring derivatives of this compound to enhance its potency and selectivity, with the goal of advancing it into preclinical development.

In conclusion, 1-2-(4-fluorophenyl)ethenylcyclopropane-1-carbaldehyde (CAS: 2229660-28-8) represents a promising candidate for therapeutic development, with demonstrated bioactivity and favorable physicochemical properties. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its structure for improved efficacy. This compound exemplifies the potential of cyclopropane-based scaffolds in medicinal chemistry and underscores the importance of continued exploration in this area.